Cas no 2191266-45-0 (2-1-(naphthalene-1-sulfonyl)azetidin-3-yl-2H-1,2,3-triazole)

• Product Name: 2-1-(naphthalene-1-sulfonyl)azetidin-3-yl-2H-1,2,3-triazole
• CAS No: 2191266-45-0
• MF: C₁₅H₁₄N₄O₂S
• MW: 314.362261295319
• CID: 5337691
• Update Time: 2025-06-07

2-1-(naphthalene-1-sulfonyl)azetidin-3-yl-2H-1,2,3-triazole Chemical and Physical Properties

Names and Identifiers

• 2-(1-(naphthalen-1-ylsulfonyl)azetidin-3-yl)-2H-1,2,3-triazole
• 2-(1-naphthalen-1-ylsulfonylazetidin-3-yl)triazole
• 2-1-(naphthalene-1-sulfonyl)azetidin-3-yl-2H-1,2,3-triazole

• Inchi： 1S/C15H14N4O2S/c20-22(21,18-10-13(11-18)19-16-8-9-17-19)15-7-3-5-12-4-1-2-6-14(12)15/h1-9,13H,10-11H2
• InChI Key： HGUFCVYCOKEOHE-UHFFFAOYSA-N
• SMILES： S(C1=CC=CC2C=CC=CC1=2)(N1CC(C1)N1N=CC=N1)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 494
• XLogP3: 2.1
• Topological Polar Surface Area: 76.5

Additional information on 2-1-(naphthalene-1-sulfonyl)azetidin-3-yl-2H-1,2,3-triazole

Comprehensive Overview of 2-1-(Naphthalene-1-sulfonyl)azetidin-3-yl-2H-1,2,3-triazole (CAS No. 2191266-45-0)

The compound 2-1-(naphthalene-1-sulfonyl)azetidin-3-yl-2H-1,2,3-triazole (CAS No. 2191266-45-0) is a highly specialized chemical entity that has garnered significant attention in the fields of medicinal chemistry and drug discovery. Its unique structural features, including the naphthalene-sulfonyl moiety and the azetidine-triazole core, make it a promising candidate for various pharmaceutical applications. Researchers are particularly interested in its potential as a kinase inhibitor or protease modulator, given its ability to interact with biological targets through multiple binding modes.

In recent years, the demand for novel heterocyclic compounds like 2-1-(naphthalene-1-sulfonyl)azetidin-3-yl-2H-1,2,3-triazole has surged due to their versatility in drug design. The triazole ring, in particular, is known for its stability and ability to form hydrogen bonds, which are critical for enhancing drug-receptor interactions. Meanwhile, the naphthalene group contributes to improved lipophilicity, potentially aiding in membrane permeability—a key factor in optimizing bioavailability. These attributes align with current trends in small-molecule therapeutics, where researchers prioritize compounds with balanced physicochemical properties.

The synthesis of CAS No. 2191266-45-0 typically involves multi-step organic reactions, including click chemistry methodologies to construct the 1,2,3-triazole scaffold. This approach is favored for its high yield and selectivity, making it a staple in modern pharmaceutical R&D. Additionally, the compound's azetidine ring introduces conformational rigidity, which can be leveraged to fine-tune molecular interactions—a hot topic in structure-activity relationship (SAR) studies. Such advancements are frequently discussed in forums and publications focused on fragment-based drug discovery.

From an industrial perspective, 2-1-(naphthalene-1-sulfonyl)azetidin-3-yl-2H-1,2,3-triazole is often explored for its scalability and compatibility with green chemistry principles. Companies are increasingly adopting flow chemistry techniques to produce similar compounds sustainably, reducing waste and energy consumption. This aligns with global initiatives like the UN Sustainable Development Goals (SDGs), particularly Goal 12 (Responsible Consumption and Production). As a result, searches for eco-friendly synthesis and green pharmaceuticals have spiked, reflecting broader societal concerns about environmental impact.

In the context of drug repurposing, CAS No. 2191266-45-0 has also piqued interest. Its structural similarity to known bioactive molecules suggests potential applications beyond its initial scope, such as in anti-inflammatory or antiviral therapies. This is especially relevant given the ongoing need for broad-spectrum therapeutics in post-pandemic research. Online queries for multi-target drugs and polypharmacology have risen accordingly, highlighting the compound's relevance to contemporary challenges.

Analytical characterization of 2-1-(naphthalene-1-sulfonyl)azetidin-3-yl-2H-1,2,3-triazole relies heavily on techniques like NMR spectroscopy, mass spectrometry, and X-ray crystallography. These methods ensure precise quality control, a critical aspect for regulatory compliance in GMP manufacturing. The compound's crystalline form and solubility profile are also frequently studied, as they directly influence formulation strategies—a common pain point addressed in preclinical development discussions.

Looking ahead, the trajectory for CAS No. 2191266-45-0 appears promising, with potential collaborations between academia and biotech firms to explore its full therapeutic spectrum. Its alignment with cutting-edge trends like AI-driven drug design and high-throughput screening further solidifies its position as a compound of interest. As the scientific community continues to unravel its mechanisms, this molecule may well become a cornerstone in next-generation precision medicine.